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Compound of Interest

Compound Name:

2-

[(Dimethylamino)methyl]cyclohexa

n-1-ol

CAS No.: 17589-70-7

Cat. No.: B3022540

Get Quote

An In-depth Technical Guide to 2-[(Dimethylamino)methyl]cyclohexan-1-ol: Synthesis,

Properties, and Core Applications

Abstract
This technical guide provides a comprehensive scientific overview of 2-
[(Dimethylamino)methyl]cyclohexan-1-ol, a chiral cyclohexanol derivative of significant

interest in organic and medicinal chemistry. The document details the compound's core

identifiers, physicochemical properties, and detailed synthetic protocols, including the synthesis

of its key precursor, 2-[(dimethylamino)methyl]cyclohexanone. Emphasis is placed on the

compound's critical role as a synthetic intermediate, most notably in the manufacturing of the

centrally acting analgesic, Tramadol. This guide is intended for researchers, chemists, and drug

development professionals, offering field-proven insights into its synthesis, characterization,

and safe handling.
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2-[(Dimethylamino)methyl]cyclohexan-1-ol is a chiral amino alcohol. The presence of two

stereocenters on the cyclohexane ring means the molecule can exist as four different

stereoisomers (two pairs of enantiomers). The relationship between the hydroxyl group and the

aminomethyl substituent (cis or trans) defines the diastereomers, which possess distinct

physical properties and chemical reactivity. The general structure, encompassing all

stereoisomers, is assigned CAS Number 17589-70-7[1][2].

Identifier Value Source

IUPAC Name

2-

[(dimethylamino)methyl]cycloh

exan-1-ol

PubChem[2]

CAS Number
17589-70-7 (Unspecified

stereochemistry)
ChemScene[1]

CAS Number
29783-01-5 ((1S,2S)-trans

isomer)
BenchChem[3]

Molecular Formula C₉H₁₉NO ChemScene[1]

Molecular Weight 157.25 g/mol ChemScene[1]

InChI Key
LBKGSNPSDIYPBE-

UHFFFAOYSA-N
BenchChem[2]

Canonical SMILES CN(C)CC1CCCCC1O ChemScene[1]

Physicochemical Properties
The properties of 2-[(Dimethylamino)methyl]cyclohexan-1-ol are dictated by its functional

groups: the hydroxyl group, which can act as a hydrogen bond donor and acceptor, and the

tertiary amine, which imparts basicity.
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Property Value Source / Notes

Appearance Colorless to pale yellow liquid Inferred from precursor[4]

Storage Sealed in dry, 2-8°C ChemScene[1]

Boiling Point
222.3 °C at 760 mmHg

(Predicted)
LookChem (for precursor)[5]

Density 0.944 g/cm³ (Predicted) LookChem (for precursor)[5]

LogP 1.0991 ChemScene[1]

TPSA 23.47 Å² ChemScene[1]

Synthesis and Manufacturing
The synthesis of 2-[(Dimethylamino)methyl]cyclohexan-1-ol is a multi-step process that

begins with the formation of its ketone precursor, followed by a reduction to yield the target

alcohol. The choice of methodology in the reduction step is critical for controlling the

stereochemical outcome.

Synthetic Strategy: A Two-Stage Approach
The most common and scalable pathway involves two primary transformations:

Mannich Reaction: A three-component condensation of cyclohexanone, formaldehyde, and

dimethylamine hydrochloride to form the key intermediate, 2-

[(dimethylamino)methyl]cyclohexanone[6]. This reaction is robust and widely used for

aminomethylation adjacent to a carbonyl group.

Carbonyl Reduction: The reduction of the ketone in 2-[(dimethylamino)methyl]cyclohexanone

to a secondary alcohol. The choice of reducing agent and reaction conditions determines the

diastereoselectivity (the cis/trans ratio) of the final product[2].
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Stage 1: Mannich Reaction

Stage 2: Carbonyl Reduction

Cyclohexanone

2-[(dimethylamino)methyl]cyclohexanone
(CAS: 15409-60-6)

Acid-catalyzed
Condensation

Formaldehyde

Acid-catalyzed
Condensation

Dimethylamine HCl

Acid-catalyzed
Condensation

2-[(dimethylamino)methyl]cyclohexan-1-ol
(CAS: 17589-70-7)

Reduction
(e.g., NaBH4)

2-[(Dimethylamino)methyl]
cyclohexanone

Grignard Adduct
(Tertiary Alcohol Precursor)

Grignard Reaction

3-Methoxyphenyl
magnesium bromide
(Grignard Reagent)

Tramadol
(cis-isomer)

Workup & Purification

Tramadol Diastereomer
(trans-isomer)

Workup & Purification

Click to download full resolution via product page

Caption: Role as a precursor in the synthesis of Tramadol via Grignard reaction.
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Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-[(dimethylamino)methyl]cyclohexan-1-ol is
not universally available, a robust safety framework can be established based on data from its

precursor and structurally similar amino alcohols.[3]

Hazard Identification: The compound should be treated as harmful if swallowed or inhaled

and is expected to cause skin irritation or burns and serious eye damage due to its basicity.

[3][7][8]

GHS Classification (Inferred):[3]

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 1B/2)

Serious Eye Damage (Category 1)

Acute Toxicity, Inhalation (Category 4)

Personal Protective Equipment (PPE)
Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect

gloves before use.[3][9]

Eye Protection: Wear chemical splash-resistant safety glasses or goggles.[7][9]

Skin and Body Protection: A chemical-resistant lab coat or apron should be worn.[3]

Respiratory Protection: Use only in a well-ventilated area or a chemical fume hood. If

aerosolization is possible, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.[9]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[3][7]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation or burns are

present.[3][7]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][7]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][9] Keep

away from heat, sparks, and open flames.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Absorb spills with an inert material (e.g., vermiculite, sand) and place in a sealed container

for hazardous waste disposal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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